Cas no 74954-62-4 (4-Pyrimidinamine,5-ethynyl-2-methoxy-)

• Product Name: 4-Pyrimidinamine,5-ethynyl-2-methoxy-
• CAS No: 74954-62-4
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 557567
• PubChem ID: 45079401
• Update Time: 2025-04-19

4-Pyrimidinamine,5-ethynyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,5-ethynyl-2-methoxy-
• 4-Pyrimidinamine, 5-ethynyl-2-methoxy- (9CI)
• 5-ethynyl-2-methoxypyrimidin-4-amine
• 4-Pyrimidinamine,5-ethynyl-2-methoxy-(9ci)
• 74954-62-4
• DTXSID40663693

• Inchi： 1S/C7H7N3O/c1-3-5-4-9-7(11-2)10-6(5)8/h1,4H,2H3,(H2,8,9,10)
• InChI Key： NMWXKZPSPHSPLW-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C#C)C(N)=N1

Computed Properties

• Exact Mass: 149.059
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: 0.4